Cas no 2228839-41-4 (methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate
• CAS No: 2228839-41-4
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6240739
• PubChem ID: 165796254
• Update Time: 2025-05-19

methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate
• 2228839-41-4
• EN300-1977961

• Inchi： 1S/C9H10Cl2N2O2/c1-15-9(14)6(4-12)5-2-7(10)13-8(11)3-5/h2-3,6H,4,12H2,1H3
• InChI Key： CPGKFTRLGHGZMI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate

Methyl 3-Amino-2-(2,6-Dichloropyridin-4-yl)propanoate: An Overview of a Promising Compound (CAS No. 2228839-41-4)

Methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate (CAS No. 2228839-41-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The chemical structure of methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate consists of a methyl ester group attached to a propanoic acid backbone, which is further substituted with an amino group and a 2,6-dichloropyridin-4-yl moiety. This combination of functional groups imparts the compound with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate. One notable area of research is its potential as a modulator of neurotransmitter systems. The compound has been shown to interact with specific receptors in the central nervous system (CNS), potentially influencing the release and reuptake of neurotransmitters such as dopamine and serotonin. This interaction could have implications for the treatment of neurological disorders such as Parkinson's disease and depression.

In addition to its CNS activities, methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate has demonstrated anti-inflammatory properties. Preclinical studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may be useful in the management of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate involves a series of well-defined chemical reactions. One common approach involves the reaction of 3-amino-2-(2,6-dichloropyridin-4-yl)propanoic acid with methanol in the presence of a suitable catalyst. The resulting esterification reaction yields the desired product with high purity and yield. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The physicochemical properties of methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate have been extensively characterized. The compound is typically a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties facilitate its use in various experimental settings and formulations.

In terms of safety and toxicity, preliminary studies suggest that methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in clinical settings. Ongoing preclinical studies are aimed at assessing its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The potential therapeutic applications of methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate are further supported by its favorable pharmacological profile. In vitro assays have shown that the compound possesses potent activity against relevant biological targets at low micromolar concentrations. Additionally, animal models have demonstrated its efficacy in reducing symptoms associated with neurological and inflammatory disorders.

To advance the development of methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate, several research groups are currently investigating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate its binding interactions with target proteins. These insights will be crucial for optimizing its structure and improving its therapeutic potential.

In conclusion, methyl 3-amino-2-(2,6-dichloropyridin-4-yl)propanoate (CAS No. 2228839-41-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research efforts are focused on further characterizing its properties and evaluating its safety and efficacy in preclinical models. As these studies progress, it is anticipated that this compound will contribute significantly to the development of novel treatments for various medical conditions.